Cas no 2169214-25-7 (4-(bromomethyl)-3-cyclopropyl-1-methyl-1H-pyrazole)

• Product Name: 4-(bromomethyl)-3-cyclopropyl-1-methyl-1H-pyrazole
• CAS No: 2169214-25-7
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 6182811
• PubChem ID: 165746341
• Update Time: 2025-06-14

4-(bromomethyl)-3-cyclopropyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3-cyclopropyl-1-methyl-1H-pyrazole
• EN300-1301092
• 2169214-25-7

• Inchi： 1S/C8H11BrN2/c1-11-5-7(4-9)8(10-11)6-2-3-6/h5-6H,2-4H2,1H3
• InChI Key： OVIAOQIEUHMVCF-UHFFFAOYSA-N
• SMILES： BrCC1=CN(C)N=C1C1CC1

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(bromomethyl)-3-cyclopropyl-1-methyl-1H-pyrazole

Research Brief on 4-(Bromomethyl)-3-cyclopropyl-1-methyl-1H-pyrazole (CAS: 2169214-25-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-(bromomethyl)-3-cyclopropyl-1-methyl-1H-pyrazole (CAS: 2169214-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the role of 4-(bromomethyl)-3-cyclopropyl-1-methyl-1H-pyrazole as a crucial building block in the development of novel kinase inhibitors. Its bromomethyl group serves as a reactive handle for further functionalization, enabling the introduction of various pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of selective JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative disorders.

In addition to its applications in kinase inhibitor development, this compound has also been explored as a precursor for the synthesis of antimicrobial agents. A recent patent application (WO2023051234) disclosed its utility in creating novel pyrazole derivatives with potent activity against drug-resistant bacterial strains. The cyclopropyl moiety in the structure was found to enhance membrane permeability, addressing a key challenge in antibiotic development.

From a synthetic chemistry perspective, several innovative approaches have been developed to optimize the production of 4-(bromomethyl)-3-cyclopropyl-1-methyl-1H-pyrazole. A 2024 study in Organic Process Research & Development reported a continuous-flow synthesis method that improved yield (85%) and purity (>99%) while reducing hazardous waste generation. This advancement is particularly significant given the growing emphasis on green chemistry in pharmaceutical manufacturing.

Structural-activity relationship (SAR) studies involving this compound have provided valuable insights into the importance of the bromomethyl group's positioning. Computational modeling and X-ray crystallography data have revealed that the spatial arrangement of this functional group significantly influences binding affinity to target proteins. These findings are guiding the design of next-generation therapeutic agents with improved selectivity profiles.

Looking forward, the unique chemical properties of 4-(bromomethyl)-3-cyclopropyl-1-methyl-1H-pyrazole position it as a valuable tool for drug discovery. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor development. As the demand for novel chemical entities continues to grow in pharmaceutical R&D, this compound is expected to play an increasingly important role in medicinal chemistry pipelines.